Floramanoside A

• Molecular Formula: C26H28O17
• Molecular Weight: 612.5 g/mol
• InChI: InChI=1S/C26H28O17/c27-5-14-18(35)20(37)24(43-25-21(38)17(34)12(32)6-39-25)26(41-14)42-23-19(36)15-9(29)3-8(28)4-13(15)40-22(23)7-1-10(30)16(33)11(31)2-7/h1-4,12,14,17-18,20-21,24-35,37-38H,5-6H2/t12-,14-,17+,18+,20+,21-,24-,25+,26+/m1/s1
• InChIKey: MMKMIFKDPPAMLJ-HKXIBARLSA-N

Floramanoside A: Aldose Reductase Inhibition

Floramanoside A (CAS 1487423-38-0) is a chemically defined flavonol glycoside isolated from the flowers of Abelmoschus manihot [1]. It is characterized as myricetin 3-O-β-D-xylopyranosyl-(1→2)-β-D-galactopyranoside, with a molecular weight of 612.49 g/mol . The compound is commercially available as a purified analytical reference standard and serves as a key bioactive marker in phytochemical and pharmacological investigations of A. manihot-derived preparations [2].

Pathway Target

Aldose reductase (ALR2) inhibition studies; antioxidant pathway research

Compound Identity

Well-characterized myricetin diglycoside; isolated via bioassay-guided fractionation

Research Use

Natural product tool compound; ALR2 SAR and phytochemical standardization

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [2] Luan F, et al. Traditional Uses, Chemical Constituents, Biological Properties, Clinical Settings, and Toxicities of Abelmoschus manihot L.: A Comprehensive Review. Front Pharmacol. 2020;11:1068. doi:10.3389/fphar.2020.01068. View Source

Why Floramanoside A Is Not Substitutable

Despite sharing a flavonol core, the floramanoside series exhibits divergent glycosylation patterns that critically modulate both aldose reductase inhibitory potency and DPPH radical scavenging efficacy [1]. Substituting Floramanoside A with its close structural analogs (e.g., Floramanoside B, D, or F) introduces quantitative variations in these key activity metrics that preclude direct interchangeability in experimental protocols and comparative pharmacological studies [2].

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Glycosylation pattern matters: Different sugar linkages and compositions in myricetin glycosides may shift ALR2 inhibitory potency substantially; functional interchange cannot be assumed.

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Intraseries divergence: Within the same Floramanoside series, structural variants exhibit distinct potency profiles; an alternative congener may not replicate Floramanoside A's specific activity.

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Aglycone comparators: Myricetin aglycone or other glycosides (e.g., rhamnopyranoside, glucopyranoside) reported with different biological profiles cannot serve as direct functional substitutes without validation.

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [2] Luan F, et al. Traditional Uses, Chemical Constituents, Biological Properties, Clinical Settings, and Toxicities of Abelmoschus manihot L.: A Comprehensive Review. Front Pharmacol. 2020;11:1068. doi:10.3389/fphar.2020.01068. View Source

Floramanoside A Comparative Evidence

Intraseries ALR2 Inhibition: A vs. D

Floramanoside A exhibits an aldose reductase (AR) inhibitory IC50 of 17.8 μM and a DPPH radical scavenging SC50 of 10.1 μM [1]. In direct comparison, Floramanoside D displays an approximately 8-fold more potent AR inhibition (IC50 = 2.2 μM) but demonstrates weaker antioxidant activity (DPPH SC50 = 12.5 μM) . Conversely, Floramanoside B provides superior DPPH scavenging (SC50 = 6.2 μM) at the cost of reduced AR inhibitory potency [2]. This quantitative trade-off positions Floramanoside A as a preferred reference compound for studies requiring a balanced, dual-target profile.

Intraseries ALR2 A vs. D

Head-to-head

Floramanoside A 17.8 μM

Floramanoside D 2.2 μM

Glycosylation drives 8.1× potency difference; ALR2 activity is not a class effect.

Direct comparison under identical assay conditions.

Evidence Dimension	Aldose Reductase Inhibition (IC50) and DPPH Scavenging (SC50)
Target Compound Data	AR IC50 = 17.8 μM; DPPH SC50 = 10.1 μM
Comparator Or Baseline	Floramanoside D: AR IC50 = 2.2 μM, DPPH SC50 = 12.5 μM; Floramanoside B: DPPH SC50 = 6.2 μM
Quantified Difference	Floramanoside A is ~8-fold less potent AR inhibitor than Floramanoside D, but ~1.2-fold better DPPH scavenger; Floramanoside A is ~1.6-fold less potent DPPH scavenger than Floramanoside B.
Conditions	In vitro enzyme inhibition assay for AR; DPPH radical scavenging assay.

Why This Matters

Selection of Floramanoside A over Floramanoside D or B should be dictated by the experimental requirement for balanced dual-activity versus extreme potency in a single assay.

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [2] Luan F, et al. Traditional Uses, Chemical Constituents, Biological Properties, Clinical Settings, and Toxicities of Abelmoschus manihot L.: A Comprehensive Review. Front Pharmacol. 2020;11:1068. doi:10.3389/fphar.2020.01068. View Source

ALR2 Inhibition vs. Epalrestat

Floramanoside A demonstrates a DPPH radical scavenging SC50 value of 10.1 μM [1]. This activity is superior to that of several closely related analogs isolated from the same source: Floramanoside D (SC50 = 12.5 μM), Floramanoside E (SC50 = 24.0 μM), and Floramanoside F (SC50 = 25.1 μM) [2]. The 2.5-fold difference between Floramanoside A and Floramanoside F underscores the impact of glycosylation on antioxidant efficacy.

ALR2 vs. Epalrestat

Cross-study

Floramanoside A 17.8 μM

Epalrestat 0.03–0.08 μM

>200× lower potency vs. pharmaceutical ALR2 inhibitor; context for tool compound use.

Cross-literature comparison; absolute values depend on assay conditions.

Evidence Dimension	DPPH Radical Scavenging Activity (SC50)
Target Compound Data	10.1 μM
Comparator Or Baseline	Floramanoside D: 12.5 μM; Floramanoside E: 24.0 μM; Floramanoside F: 25.1 μM
Quantified Difference	Floramanoside A is 1.2-fold more potent than D, 2.4-fold more potent than E, and 2.5-fold more potent than F.
Conditions	In vitro DPPH radical scavenging assay.

Why This Matters

When antioxidant activity is a primary endpoint, Floramanoside A provides a quantifiable advantage over the later-eluting floramanoside congeners.

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [2] Luan F, et al. Traditional Uses, Chemical Constituents, Biological Properties, Clinical Settings, and Toxicities of Abelmoschus manihot L.: A Comprehensive Review. Front Pharmacol. 2020;11:1068. doi:10.3389/fphar.2020.01068. View Source

DPPH Scavenging vs. Quercetin

Floramanoside A inhibits aldose reductase with an IC50 of 17.8 μM [1]. In contrast, Floramanoside D achieves an IC50 of 2.2 μM, representing an 8.1-fold increase in inhibitory potency . Meanwhile, Floramanoside F exhibits negligible AR inhibition (IC50 > 100 μM) . This intermediate potency of Floramanoside A allows for dose-response profiling and mechanistic interrogation without the confounding effects of complete enzyme ablation seen with more potent inhibitors.

DPPH vs. Quercetin

Cross-study

Floramanoside A 10.1 μM

Quercetin 4–12 μM

Comparable radical scavenging potency to quercetin; supports antioxidant research context.

Literature range; reported under standardized DPPH assay.

Evidence Dimension	Aldose Reductase Inhibition (IC50)
Target Compound Data	17.8 μM
Comparator Or Baseline	Floramanoside D: 2.2 μM; Floramanoside F: >100 μM
Quantified Difference	Floramanoside A is 8.1-fold less potent than Floramanoside D and >5.6-fold more potent than Floramanoside F.
Conditions	In vitro recombinant human aldose reductase assay.

Why This Matters

Researchers requiring partial AR inhibition for pathway elucidation should select Floramanoside A over the near-complete inhibition offered by Floramanoside D.

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source

Anti-Inflammatory & Antihyperglycemic: Class Inference

Floramanoside A is defined as myricetin 3-O-β-D-xylopyranosyl-(1→2)-β-D-galactopyranoside [1]. The more potent aldose reductase inhibitor, Floramanoside D, bears a different glycosylation pattern (quercetin 3-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside) . This structural distinction correlates directly with the observed 8.1-fold difference in AR inhibitory potency (IC50: 17.8 μM vs. 2.2 μM) [2]. The specific xylosyl-galactosyl moiety of Floramanoside A imparts a unique pharmacophore that cannot be mimicked by glucosyl-glucosyl analogs.

Anti-Inflammatory / Antihyperglycemic

Class-level

No compound-specific quantitative data; vendor annotations and chemotaxonomic association only.

Class-level inference requires explicit controls; verify with targeted assays.

Experimental validation with cytokine/glucose uptake models is missing.

Evidence Dimension	Aldose Reductase Inhibition (IC50) as a function of glycosylation
Target Compound Data	Myricetin 3-O-β-D-xylopyranosyl-(1→2)-β-D-galactopyranoside; IC50 = 17.8 μM
Comparator Or Baseline	Floramanoside D: Quercetin 3-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside; IC50 = 2.2 μM
Quantified Difference	8.1-fold difference in potency correlating with glycosylation pattern.
Conditions	Structure determination by HRESI-TOF-MS and NMR; activity measured in recombinant human aldose reductase assay.

Why This Matters

Procurement of Floramanoside A is essential for studies investigating the role of specific xylosyl-galactosyl glycosylation in modulating AR inhibition, as no other commercially available standard provides this exact substitution pattern.

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [2] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source

Floramanoside A Application Scenarios

1. ALR2 Biochemical and SAR Studies

Floramanoside A serves as an optimal reference compound for studies simultaneously evaluating aldose reductase inhibition and antioxidant capacity in models of diabetic nephropathy or neuropathy. Its balanced IC50/SC50 values allow for dose-response comparisons without extreme potency biases [1].

2. Antioxidant Assessment in Cellular Models

The unique xylosyl-galactosyl glycosylation pattern of Floramanoside A makes it an indispensable tool for SAR investigations aimed at elucidating how specific sugar moieties modulate flavonol bioactivity. Direct comparisons with glucosyl-glucosyl analogs (e.g., Floramanoside D) are only meaningful when both compounds are available as purified standards [2].

3. Phytochemical Standardization and Research

As a chemically defined constituent of A. manihot flowers, Floramanoside A can be employed as a quantitative HPLC marker for botanical authentication and standardization of herbal preparations used in traditional medicine or dietary supplements [3].

4. NOT Recommended: Anti-Diabetic HTS

For researchers requiring partial rather than complete aldose reductase inhibition to dissect downstream signaling events, Floramanoside A's IC50 of 17.8 μM provides a tractable window for dose-response experiments, whereas the more potent Floramanoside D (IC50 = 2.2 μM) may fully suppress the pathway at relevant concentrations .

Application

Selection Property

Validation Focus

ALR2 biochemical SAR studies

Defined myricetin diglycoside structure; micromolar ALR2 inhibition profile

Intraseries potency comparison and glycosylation-structure-activity relationships

Oxidative stress cellular models

DPPH radical scavenging potency comparable to quercetin

Cytoprotective effect assessment alongside Trolox/ascorbic acid controls

Phytochemical standardization

Structurally authenticated isolate from A. manihot

LC-MS/HPLC method development and quality control of herbal products

ALR2 high-throughput screening

>200× potency gap vs. pharmaceutical inhibitors

Not recommended as primary HTS lead; comparator benchmarking advised

Note: The micromolar ALR2 potency positions Floramanoside A as a research tool; for drug discovery campaigns, evaluate against clinical-stage inhibitor libraries.

• [1] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [2] Zhang Y, et al. Antioxidative flavonol glycosides from the flowers of Abelmouschus manihot. J Nat Med. 2013;67(1):78-85. doi:10.1007/s11418-012-0651-1. View Source
• [3] Luan F, et al. Traditional Uses, Chemical Constituents, Biological Properties, Clinical Settings, and Toxicities of Abelmoschus manihot L.: A Comprehensive Review. Front Pharmacol. 2020;11:1068. doi:10.3389/fphar.2020.01068. View Source